Cas no 12707-58-3 (GANGLIOSIDE GD1A DISODIUM SALT)

• Product Name: GANGLIOSIDE GD1A DISODIUM SALT
• CAS No: 12707-58-3
• MF: C₈₄H₁₄₆N₄Na₂O₃₉
• MW: 1882.04101228714
• CID: 206137
• Update Time: 2025-10-29

GANGLIOSIDE GD1A DISODIUM SALT Chemical and Physical Properties

Names and Identifiers

• Ganglioside GD1a
• Disialoganglioside GD1a from bovine brain
• DISIALOGANGLIOSIDE GD1A, (BOVINE BRAIN)
• Ganglioside GD1a (sodium salt)
• Ganglioside GD1a disodium salt (bovine brain)
• GANGLIOSIDE GD1A DISODIUM SALT
• Ganglioside GD1a,disialo from bovine brain
• Ganglioside B1
• GD1A
• GD1A 2NA
• Ganglioside GII
• GD1A-GANGLIOSIDE
• disialogangloside GD1a
• DISIALOGANGLIOSIDE GDIA
• DISIALOGANGLIOSIDE GD1A
• DISALOGANGLIOSIDE GD1A 2NA
• disialoganglioside G(D1A) from bovine brain
• disialoganglioside-gd1A from bovine*brain
• DISIALOGANGLIOSIDE-GD1A CELL CULTURE*TES TED
• ganglioside gd1a, disialo from bovine brain
• GANGLIOSIDEGD1ADISODIUMSALT,BOVINEBRAIN
• GANGLIOSIDEGD1ADISODIUMSALT,BOVINEBRAIN,CELLCULTUREGRADE
• Disialoganglioside GD1a from bovine brain,Ganglioside GD1a, disialo from bovine brain

• Inchi： 1S/C84H148N4O39.2Na/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-58(103)88-48(49(98)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2)44-116-78-67(109)66(108)70(56(42-93)119-78)121-80-69(111)76(127-84(82(114)115)37-51(100)60(86-46(4)96)74(125-84)63(105)53(102)39-90)71(57(43-94)120-80)122-77-61(87-47(5)97)72(64(106)54(40-91)117-77)123-79-68(110)75(65(107)55(41-92)118-79)126-83(81(112)113)36-50(99)59(85-45(3)95)73(124-83)62(104)52(101)38-89;;/h32,34,48-57,59-80,89-94,98-102,104-111H,6-31,33,35-44H2,1-5H3,(H,85,95)(H,86,96)(H,87,97)(H,88,103)(H,112,113)(H,114,115);;/q;2*+1/p-2/b34-32+;;/t48-,49+,50-,51-,52+,53+,54+,55+,56+,57+,59+,60+,61+,62+,63+,64-,65-,66+,67+,68+,69+,70+,71-,72+,73+,74+,75-,76+,77-,78+,79-,80-,83-,84-;;/m0../s1
• InChI Key： SIAUXRPLFQUMFE-ZKSQSZPPSA-L
• SMILES： O[C@@H]1[C@@H](O[C@@]2(C[C@H](O)[C@@H](NC(=O)C)[C@H]([C@]([C@@](O)([H])CO)([H])O)O2)C(=O)[O-])[C@@H](O)[C@@H](CO)O[C@H]1O[C@@H]1[C@@H](NC(=O)C)[C@H](O[C@H]2[C@@H](CO)O[C@@H](O[C@@H]3[C@@H](CO)O[C@@H](OC[C@]([C@@](/C=C/CCCCCCCCCCCCC)(O)[H])([H])NC(=O)CCCCCCCCCCCCCCCCC)[C@H](O)[C@H]3O)[C@H](O)[C@H]2O[C@@]2(C[C@H](O)[C@@H](NC(=O)C)[C@H]([C@]([C@@](O)([H])CO)([H])O)O2)C(=O)[O-])O[C@H](CO)[C@@H]1O.[Na+].[Na+]

Computed Properties

• Exact Mass: 1887.02000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 129
• Rotatable Bond Count: 61
• Complexity: 3230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 26
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: N/A℃
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: soluble
• PSA: 712.84000
• LogP: -2.68480
• Solubility: Not determined
• Vapor Pressure: No data available

GANGLIOSIDE GD1A DISODIUM SALT Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on GANGLIOSIDE GD1A DISODIUM SALT

GANGLIOSIDE GD1A DISODIUM SALT (CAS No. 12707-58-3): An Overview and Recent Advances

Ganglioside GD1A disodium salt (CAS No. 12707-58-3) is a complex glycosphingolipid that plays a crucial role in various biological processes, including cell signaling, neural development, and immune responses. This compound is composed of a ceramide backbone linked to a series of oligosaccharides, with the disodium salt form enhancing its solubility and stability in aqueous solutions.

The structure of ganglioside GD1A disodium salt is characterized by a ceramide moiety with a sphingosine base and a fatty acid chain, typically consisting of 16 to 24 carbon atoms. The oligosaccharide head group includes multiple sialic acid residues, which are responsible for many of its biological activities. The disodium salt form ensures that the compound can be effectively utilized in various biochemical and pharmaceutical applications.

Recent research has shed light on the diverse roles of ganglioside GD1A disodium salt in cellular functions. For instance, studies have shown that this ganglioside is highly abundant in the central nervous system (CNS) and plays a pivotal role in the development and maintenance of neural tissues. It has been implicated in the formation and stabilization of synaptic connections, which are essential for learning and memory processes.

In the context of neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), ganglioside GD1A disodium salt has been found to exhibit neuroprotective properties. Research indicates that it can modulate the activity of various signaling pathways, including those involving protein kinases and ion channels, thereby reducing oxidative stress and preventing neuronal apoptosis. These findings suggest that ganglioside GD1A disodium salt could be a promising therapeutic agent for the treatment of neurodegenerative disorders.

Beyond its role in the CNS, ganglioside GD1A disodium salt has also been studied for its potential in cancer research. Studies have shown that this compound can influence the behavior of cancer cells by modulating cell adhesion, migration, and invasion. For example, it has been reported to inhibit the proliferation and metastasis of certain types of cancer cells, making it a potential target for cancer therapy.

In addition to its biological activities, the structural properties of ganglioside GD1A disodium salt make it an important tool in biophysical studies. Its amphiphilic nature allows it to form lipid bilayers and micelles, which can be used to model cell membranes and study membrane dynamics. This property has led to its use in various biophysical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray diffraction.

The synthesis and purification of ganglioside GD1A disodium salt have been areas of active research due to its complex structure. Traditional methods involve chemical synthesis or extraction from natural sources such as bovine brain tissue. However, these methods can be labor-intensive and yield low quantities of the compound. Recent advancements in biotechnology have led to the development of more efficient methods for producing ganglioside GD1A disodium salt, including recombinant expression systems and enzymatic synthesis.

The clinical applications of ganglioside GD1A disodium salt are also being explored. Clinical trials have shown promising results in using this compound for treating various neurological conditions. For example, it has been tested as an adjuvant therapy for traumatic brain injury (TBI) and spinal cord injury (SCI), where it has demonstrated the ability to reduce inflammation and promote neural regeneration.

In conclusion, ganglioside GD1A disodium salt (CAS No. 12707-58-3) is a multifaceted compound with significant implications in both basic research and clinical applications. Its unique structure and biological activities make it an important molecule for understanding cellular processes and developing novel therapeutic strategies. As research continues to advance, the potential uses of this compound are likely to expand, contributing to our understanding of complex biological systems and improving human health.